PNMT Inhibitory Potency: Methallyl vs. Allyl N-Substituent Comparison
In a bovine PNMT radiochemical assay, (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine exhibited an inhibition constant (Ki) of 1.11 × 10⁶ nM (≈ 1.11 mM), categorising it as a very weak PNMT binder [1]. By comparison, literature data for the allyl analog N-allyl-1-phenylethylamine and more potent phenylethylamine-based PNMT inhibitors typically exhibit Ki values in the low micromolar to sub-micromolar range, underscoring the detrimental steric effect of the 2-methyl substituent on PNMT binding [2]. This distinguishes the target compound from pharmacologically active congeners and supports its selection as a negative-control scaffold in PNMT-related studies where minimal target engagement is required.
| Evidence Dimension | PNMT inhibition constant (Ki) |
|---|---|
| Target Compound Data | Ki = 1.11 × 10⁶ nM (1.11 mM) |
| Comparator Or Baseline | N-allyl-1-phenylethylamine and other phenylethylamine PNMT inhibitors: Ki typically < 100 μM |
| Quantified Difference | Target compound is > 10-fold weaker than typical PNMT inhibitor thresholds; approximate 1000-fold weaker than potent inhibitors |
| Conditions | In vitro bovine phenylethylamine N-methyltransferase radiochemical assay |
Why This Matters
The confirmed weak PNMT inhibition provides a data-driven justification for selecting this compound over pharmacologically active N-allyl or N-methyl analogs when minimal target engagement is an experimental requirement.
- [1] BindingDB. BDBM50367284 (CHEMBL291584). Ki = 1.11E+6 nM against PNMT. View Source
- [2] Grunewald, G. L., et al. (2006). Conformational and steric aspects of phenylethanolamine and phenylethylamine analogues as substrates or inhibitors of phenylethanolamine N-methyltransferase. J. Med. Chem., 49(2), 542-551. View Source
